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Cat. No.: B12661542
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Executive Summary & Chemical Context

Target Molecule:o-((2-Hydroxyethyl)amino)phenol Sulphate CAS: 43100-74-9 Role: Primary
intermediate in oxidative hair dye formulations; potential pharmaceutical precursor.

The solid-state characterization of o-((2-Hydroxyethyl)amino)phenol sulphate is critical for
verifying its stoichiometry (salt vs. co-crystal), stability, and solubility profile. As an ortho-
substituted aminophenol derivative, this molecule presents unique crystallographic challenges,
including intramolecular hydrogen bonding (the "ortho effect") and conformational flexibility in
the hydroxyethyl side chain.

This guide details the end-to-end protocol for solving and analyzing the crystal structure, from
single-crystal growth to Hirshfeld surface analysis, emphasizing the identification of salt
stoichiometry (2:1 vs. 1:1) and protonation sites.[1]

Experimental Workflow: From Synthesis to CIF

The following workflow ensures high-redundancy validation of the solid form.
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Phase 1: Crystal Growth & Selection

The sulphate salt is highly polar. Standard non-polar solvents will fail.

e Method A (Slow Evaporation): Dissolve 50 mg in minimal Methanol/Water (9:1). Filter
through 0.22 um PTFE. Allow slow evaporation at 4°C to reduce thermal motion disorder.

» Method B (Vapor Diffusion): Dissolve in Ethanol; diffuse Diisopropyl Ether or Acetone into the
solution.

» Selection Criteria: Select block-like crystals with sharp extinction under polarized light. Avoid
needles (often prone to twinning).

Phase 2: Data Collection Parameters

 Radiation Source: Cu-Ka (A = 1.54184 A) is preferred for absolute configuration (if chiral
impurities are suspected) and better diffraction power for light atoms (C, H, N, O, S). Mo-Ka
is acceptable if crystals are large (>0.3 mm).

o Temperature:100 K (Cryogenic) is mandatory. The hydroxyethyl chain (

) is flexible; room temperature data will likely result in unresolvable disorder.

Raw Sample Solvent Screening Crystal Growth Quality Check SC-XRD Data Structure Solution Refinement Validation
(CAS 43100-74-9) (MeOH/H20) (Slow Evap/Diffusion) (100 K, Cu-Ka) (SHELXT/Dual Space) (SHELXL - Disorder) (CheckCIF/Platon)

Click to download full resolution via product page
Figure 1: Optimized crystallographic workflow for flexible organic salts.

Structural Analysis Protocol (The Core)
Space Group & Unit Cell Determination

For organic sulphate salts, expect low-symmetry systems.

o Likely Space Groups:
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(Monoclinic) or
(Triclinic).

» Chirality Check: The molecule is achiral. However, if it crystallizes in a chiral space group
(e.g.,

), check for spontaneous resolution (conglomerate formation).

Solving the Phase Problem

Use Dual Space Methods (SHELXT). The presence of the Sulphur atom provides a sufficient
anomalous scattering signal to aid phasing, even with Mo radiation.

Refinement Strategy (Expert Insights)

This is the most critical step for this specific molecule.

A. Handling the Hydroxyethyl Chain Disorder
The

tail is prone to thermal vibration.

o Symptom: Elongated thermal ellipsoids on the ethyl carbons.

» Solution: If disorder is present, model the chain over two positions (Part A/Part B). Apply
similarity restraints on bond lengths (SADI) and thermal parameters (SIMU, DELU).

B. Protonation State Verification (Crucial)

You must determine if the structure is a Sulphate (2:1) or Hydrogen Sulphate (1:1).

o Locate Hydrogen Atoms: Do not calculate H-positions geometrically for the N and O atoms
initially. Find them in the Difference Fourier Map (

).

e The Nitrogen Atom: The secondary amine (
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) is the most basic site. Expect proton transfer from

to form a cationic ammonium center (

).

o Check: Look for two H peaks near the amine Nitrogen.
e The Sulphate:

o Scenario A (2:1 Salt): The anion is

. S-O bond lengths should be symmetrical (~1.47 A).

o Scenario B (1:1 Salt): The anion is

. One S-0O bond will be longer (~1.55 A) due to the attached proton.

Hydrogen Bonding Network Analysis

The stability of this crystal is driven by a Charge-Assisted Hydrogen Bond (CAHB) network.

¢ Intramolecular: Check for an H-bond between the Phenol -OH and the Ammonium -NH2+.
This "ortho-lock" stabilizes the conformation.

e Intermolecular: The Sulphate anion acts as a multi-point acceptor, bridging multiple cations.
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Figure 2: Predicted Hydrogen Bond Topology. The Sulfate anion acts as the central anchor.

Quantitative Data Presentation

When reporting the structure, summarize the key geometric parameters in the following format.
Note: Values below are representative ranges for this class of compounds to guide validation.
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Expected Range

Parameter Atom Pair A) Significance
) Indicates single bond
Bond Length C-N (Amine) 1.46 - 1.49
character (sp3 N).
Typical for phenolic
Bond Length C-O (Phenol) 1.36 -1.39
carbons.
Symmetry indicates
Bond Length S-O (Sulphate) 1.45-1.48 delocalized charge (
).
Strong charge-
H-Bond N-H...O(S) 2.70-2.90 _ _ _
assisted interaction.
Defines the
hydroxyethyl
Torsion C-C-N-C Variable Y ey

conformation (gauche

Vs anti).

Advanced Characterization: Hirshfeld Surface

Analysis

To publish or fully validate the structure, perform Hirshfeld Surface Analysis (using

CrystalExplorer).

e Generate Surface: Map

on the molecular surface.

 Interpret Red Spots:

o Deep red spots near the Amine Nitrogen and Hydroxyl groups indicate strong H-bond

donors/acceptors.

o Faint red spots near the aromatic ring may indicate
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stacking or
interactions.

» Fingerprint Plot:
o Look for sharp spikes at the bottom left (short

). These correspond to the strong

interactions between the cation and the sulphate anion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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